4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• IUPAC Name: 4-iodo-2-(tetrazol-1-yl)benzoic acid
• InChI: InChI=1S/C8H5IN4O2/c9-5-1-2-6(8(14)15)7(3-5)13-4-10-11-12-13/h1-4H,(H,14,15)
• InChI Key: LFFNGILWJMASGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)N2C=NN=N2)C(=O)O
• Molecular Formula: C8H5IN4O2
• Molecular Weight: 316.06 g/mol

Description

“4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid” is a chemical compound with the CAS Number: 2091778-39-9. It has a molecular weight of 316.06. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5IN4O2/c9-5-1-2-6 (8 (14)15)7 (3-5)13-4-10-11-12-13/h1-4H, (H,14,15). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 316.06.

Scientific Research Applications

Molecular Structure and Network Formation

The research on compounds closely related to 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid has provided insights into their structural characteristics and potential applications. For instance, studies have illustrated how hydrogen-bonding and π–π stacking interactions contribute to the formation of three-dimensional networks in similar molecular structures. Such interactions are crucial for designing materials with specific optical and structural properties (Guo-Qing Li et al., 2008).

Coordination Polymers and Spectral Studies

Ligand modifications in coordination polymers, including those involving tetrazole-benzoate groups, have been explored to understand their effects on the structures and properties of metal complexes. This research has led to the development of novel materials with diverse topologies and potential applications in catalysis, molecular recognition, and sensing (Weichao Song et al., 2009).

Synthetic Methodologies

Innovative synthetic methods have been developed for compounds related to this compound, demonstrating regioselective Cu(I) catalyzed C–N coupling. These methodologies facilitate the creation of a wide range of tetrazolyl benzoic acids, expanding the toolkit for synthesizing heterocyclic compounds with potential pharmaceutical applications (Z. Song et al., 2019).

Environmental Applications

Research into the environmental applications of related compounds has highlighted their potential as luminescent sensors for detecting metal ions and nitroaromatic explosives in aqueous solutions. Such sensors offer high selectivity, sensitivity, and fast detection times, underscoring the importance of these compounds in environmental monitoring and safety (Xiao Zhang et al., 2017).

Gas Adsorption and Storage

The study of fluorinated tetrazolate-benzoic acid derivatives in metal-organic frameworks (MOFs) has revealed their capabilities in gas adsorption, including nitrogen, hydrogen, and carbon dioxide. These findings are significant for applications in gas storage, separation technologies, and environmental remediation (Pradip Pachfule et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various cellular targets, including enzymes and receptors .

Mode of Action

It’s known that the compound can form hydrogen bonds with amino acids in the active pockets of certain proteins, indicating a potential interaction with these targets .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways .

Result of Action

Some compounds with similar structures have been shown to suppress human cell lines in a dose-dependent manner .